Cas no 890098-15-4 (2-Chloro-3'-iodobenzophenone)

• Product Name: 2-Chloro-3'-iodobenzophenone
• CAS No: 890098-15-4
• MF: C₁₃H₈ClIO
• MW: 342.559494972229
• CID: 993520
• PubChem ID: 19816423
• Update Time: 2025-06-29

2-Chloro-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-(3-iodophenyl)methanone
• 2-CHLORO-3'-IODOBENZOPHENONE
• MFCD02260368
• SCHEMBL9756835
• DTXSID70600258
• (2-Chlorophenyl)(3-iodophenyl)methanone
• AKOS016018296
• 890098-15-4
• 2-Chloro-3'-iodobenzophenone

• MDL： MFCD02260368
• Inchi： 1S/C13H8ClIO/c14-12-7-2-1-6-11(12)13(16)9-4-3-5-10(15)8-9/h1-8H
• InChI Key： HXKNAKJVJIRYRY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 341.93100
• Monoisotopic Mass: 341.93084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.699
• Boiling Point: 412.3°C at 760 mmHg
• Flash Point: 203.2°C
• Refractive Index: 1.653
• PSA: 17.07000
• LogP: 4.17560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Chloro-3'-iodobenzophenone

2-Chloro-3'-iodobenzophenone (CAS No. 890098-15-4)

2-Chloro-3'-iodobenzophenone, also known by its CAS registry number CAS No. 890098-15-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is a derivative of benzophenone, a well-known aromatic ketone, with specific substituents that confer unique chemical properties. The presence of a chlorine atom at the 2-position and an iodine atom at the 3' position of the benzophenone framework makes it a valuable molecule for various applications.

The structure of 2-Chloro-3'-iodobenzophenone is characterized by its two aromatic rings connected by a carbonyl group. The substitution pattern—chlorine at position 2 and iodine at position 3'—creates a molecule with distinct electronic and steric properties. These features make it an excellent substrate for various organic transformations, including nucleophilic aromatic substitutions, cross-coupling reactions, and photochemical reactions. Recent studies have highlighted its potential as a versatile building block in the synthesis of complex molecules, particularly in drug discovery and materials engineering.

In terms of synthesis, 2-Chloro-3'-iodobenzophenone can be prepared through several routes, including Friedel-Crafts acylation followed by substitution reactions or direct coupling methods using transition metal catalysts. The choice of synthetic pathway depends on the desired scale, purity requirements, and the availability of starting materials. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing energy efficiency and minimal environmental impact.

The applications of CAS No. 890098-15-4 are diverse and expanding rapidly with advancements in chemical research. In pharmacology, this compound has been investigated as a potential lead molecule for anti-cancer drugs due to its ability to modulate key cellular pathways. Recent studies have demonstrated its efficacy in inhibiting specific kinase enzymes involved in tumor growth and metastasis.

In materials science, 2-Chloro-3'-iodobenzophenone has been utilized as a precursor for the synthesis of advanced polymers and organic semiconductors. Its electronic properties make it suitable for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to tune its properties through controlled substitution patterns further enhances its utility in these fields.

The chemical stability of CAS No. 890098-15-4 is another factor that contributes to its desirability in research settings. Under normal storage conditions, the compound remains stable, although exposure to light or strong oxidizing agents may lead to degradation. Proper handling and storage protocols are essential to maintain its integrity and ensure consistent performance in experimental setups.

In conclusion, 2-Chloro-3'-iodobenzophenone (CAS No. 890098-15-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile reactivity, and promising applications continue to drive research efforts aimed at unlocking its full potential. As new discoveries emerge, this compound is poised to play an increasingly important role in advancing both academic research and industrial innovations.